Cas no 82633-20-3 (Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate)

• Product Name: Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate
• CAS No: 82633-20-3
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD07801027
• CID: 1029572
• PubChem ID: 5200374
• Update Time: 2025-05-26

Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate
• 6-Methoxy-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid methyl ester
• methyl 6-methoxy-4-oxo-1H-quinoline-2-carboxylate
• SB68814
• F3382-6678
• methyl6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate
• Z4924614996
• 4-Hydroxy-6-methoxy-quinoline-2-carboxylic acid methyl ester
• SCHEMBL13234526
• 2-Quinolinecarboxylic acid, 1,4-dihydro-6-methoxy-4-oxo-, methyl ester
• HMS3435L02
• CCG-127092
• 4-Hydroxy-6-methoxyquinoline-2-carboxylic acid methyl ester
• 82633-20-3
• AKOS000302352
• EN300-7392429
• CS-0200077
• SCHEMBL2910558
• BS-9840
• A915557
• KDMHMHBQWSJHSI-UHFFFAOYSA-N
• FT-0681761
• DTXSID40409452
• MFCD07801027
• STK785948
• methyl 4-hydroxy-6-methoxyquinoline-2-carboxylate
• DB-298013
• Methyl 4-Hydroxy-6-methoxy-quinoline-2-carboxylate

• MDL： MFCD07801027
• Inchi： 1S/C12H11NO4/c1-16-7-3-4-9-8(5-7)11(14)6-10(13-9)12(15)17-2/h3-6H,1-2H3,(H,13,14)
• InChI Key： KDMHMHBQWSJHSI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C=C(C(=O)OC)N2)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 383.8±42.0 °C at 760 mmHg
• Flash Point: 185.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate

Recent Advances in the Study of Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 82633-20-3)

Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 82633-20-3) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times. This method not only enhances the scalability of the compound but also minimizes the formation of by-products, making it a promising approach for industrial applications.

The biological activities of Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate have also been extensively investigated. In vitro studies have revealed its potent inhibitory effects against several kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical targets in cancer therapy. A recent preclinical study highlighted its ability to induce apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Furthermore, its anti-inflammatory and antimicrobial properties have been explored, broadening its therapeutic scope.

In addition to its biological activities, the pharmacokinetic and toxicological profiles of Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate have been evaluated. A 2022 study reported favorable oral bioavailability and metabolic stability in rodent models, indicating its suitability for further development. However, challenges such as moderate solubility and potential off-target effects remain to be addressed in future research. Computational modeling and structure-activity relationship (SAR) studies are currently underway to optimize its pharmacodynamic properties.

The potential applications of Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate extend beyond oncology. Recent findings suggest its utility in neurodegenerative diseases, where it exhibits neuroprotective effects by modulating oxidative stress pathways. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical trials, paving the way for novel therapeutic interventions.

In conclusion, Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS: 82633-20-3) represents a versatile scaffold with multifaceted biological activities. Ongoing research continues to uncover its potential in various therapeutic areas, supported by advancements in synthetic methodologies and mechanistic studies. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.